Cas no 2172345-01-4 (3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid)

• Product Name: 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• CAS No: 2172345-01-4
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 5961896
• PubChem ID: 165564112
• Update Time: 2025-06-13

3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• 2172345-01-4
• EN300-1522369
• 3-bromo-4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}benzoic acid

• Inchi： 1S/C27H23BrN2O5/c28-22-13-16(25(32)33)9-10-23(22)29-24(31)14-27(11-12-27)30-26(34)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PCMQKIMPNPVPOZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid

Recent Advances in the Study of 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid and Related Compounds

The compound 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS: 2172345-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a widely used method in the production of peptide drugs. Researchers have optimized the synthesis protocol to improve yield and purity, which is critical for scaling up production for preclinical studies.

In addition to its synthetic utility, this compound has shown promising biological activity in preliminary assays. A study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate protein-protein interactions (PPIs) involved in inflammatory pathways. Specifically, it exhibited inhibitory effects on the interaction between NF-κB and its binding partners, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action revealed that the bromo-substituted benzoic acid moiety plays a crucial role in binding to the target proteins. Molecular docking studies indicated that the compound forms stable hydrogen bonds and hydrophobic interactions with key residues in the binding pocket, thereby disrupting the PPIs. These findings provide a structural basis for the design of more potent analogs with improved pharmacokinetic properties.

Another area of interest is the compound's potential use in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and other carriers to enhance bioavailability and reduce off-target effects. Early-stage in vivo studies in rodent models have shown encouraging results, with improved tissue distribution and reduced systemic toxicity compared to conventional small-molecule drugs.

Despite these advancements, challenges remain in the development of 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid as a therapeutic agent. Issues such as metabolic stability, solubility, and potential immunogenicity need to be addressed in future studies. Ongoing research is focused on structural modifications to overcome these limitations while retaining the compound's biological activity.

In conclusion, 3-bromo-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for both basic research and drug discovery. Continued efforts to optimize its properties and explore new applications will likely yield significant contributions to the field of chemical biology and beyond.